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Compound of Interest

Compound Name:

(3,4-

Dichlorophenyl)methanesulfonyl

chloride

Cat. No.: B1304182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (3,4-
Dichlorophenyl)methanesulfonyl chloride, a key reagent and intermediate in synthetic

organic chemistry. This document details its chemical identity, physical and chemical

properties, and provides insights into its synthesis and applications, particularly in the realm of

pharmaceutical and agrochemical development.

Chemical Identity
(3,4-Dichlorophenyl)methanesulfonyl chloride is a sulfonyl chloride derivative of 3,4-

dichlorotoluene. It is a valuable building block in organic synthesis, primarily utilized for the

introduction of the (3,4-dichlorophenyl)methanesulfonyl group into various molecules.

IUPAC Name: (3,4-Dichlorophenyl)methanesulfonyl chloride[1]

Synonyms: A variety of synonyms are used in literature and commercial listings to refer to this

compound. Understanding these is crucial for effective literature searches and procurement.

3,4-Dichlorobenzylsulfonyl chloride[1]

3,4-Dichloro-α-toluenesulfonyl chloride[2]
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3,4-Dichlorobenzenemethanesulfonyl chloride[3]

[(3,4-Dichlorophenyl)methyl]sulfonyl chloride[2]

(3,4-DICHLORO-PHENYL)-METHANESULFONYL CHLORIDE

[(3,4-dichlorophenyl)methyl]sulphonyl chloride[1]

BENZENEMETHANESULFONYLCHLORIDE,3,4-DICHLORO[1]

The relationship between the IUPAC name and its common synonyms is illustrated in the

diagram below.

Nomenclature of (3,4-Dichlorophenyl)methanesulfonyl chloride

Common Synonyms

(3,4-Dichlorophenyl)methanesulfonyl chloride

3,4-Dichlorobenzylsulfonyl chloride 3,4-Dichloro-α-toluenesulfonyl chloride 3,4-Dichlorobenzenemethanesulfonyl chloride [(3,4-Dichlorophenyl)methyl]sulfonyl chloride

Click to download full resolution via product page

Figure 1: Relationship between the IUPAC name and common synonyms.

Physicochemical and Spectral Data
A summary of the key physical and chemical properties of (3,4-
Dichlorophenyl)methanesulfonyl chloride is presented in the table below for easy reference

and comparison.
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Property Value Reference

Molecular Formula C₇H₅Cl₃O₂S [2][4]

Molecular Weight 259.54 g/mol [2]

CAS Number 85952-30-3 [2]

Appearance White crystalline solid [2]

Melting Point 65-69 °C

Purity ≥ 95% (HPLC) [2]

InChI Key
DRYGYFAFCNDLEJ-

UHFFFAOYSA-N

SMILES Clc1ccc(CS(Cl)(=O)=O)cc1Cl [4]

Note: Spectral data such as NMR, IR, and Mass Spectrometry for this specific compound are

not readily available in public databases but can be obtained upon request from commercial

suppliers.

Synthesis
While a specific, detailed experimental protocol for the synthesis of (3,4-
Dichlorophenyl)methanesulfonyl chloride is not widely published in peer-reviewed literature,

a plausible and commonly employed synthetic route involves the oxidative chlorination of the

corresponding thiol, (3,4-Dichlorophenyl)methanethiol. This transformation is a standard

method for the preparation of sulfonyl chlorides.

Proposed Experimental Protocol: Oxidative Chlorination
of (3,4-Dichlorophenyl)methanethiol
This protocol is based on general procedures for the synthesis of sulfonyl chlorides from thiols.

Materials:

(3,4-Dichlorophenyl)methanethiol
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Acetonitrile

Water

Trichloroisocyanuric acid (TCCA) or N-Chlorosuccinimide (NCS)

Ice

Ethyl acetate

1% Hydrochloric acid (aq)

Anhydrous sodium sulfate

Petroleum ether

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and placed in an ice-water bath,

dissolve (3,4-Dichlorophenyl)methanethiol (1 equivalent) in a mixture of acetonitrile and

water (e.g., a 4:1 ratio).

Slowly add trichloroisocyanuric acid (TCCA) or N-Chlorosuccinimide (NCS) (in slight excess,

e.g., 1.5 equivalents) portion-wise to the stirring solution, ensuring the internal temperature is

maintained at or below 5 °C.

After the addition is complete, continue to stir the reaction mixture in the ice bath for an

additional 30-60 minutes.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, filter the reaction mixture to remove any solid by-products (e.g., cyanuric

acid or succinimide). Wash the solid residue with ethyl acetate.

Combine the filtrate and the washings and transfer to a separatory funnel.

Extract the aqueous layer with ethyl acetate.
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Combine the organic layers and wash with cold 1% aqueous hydrochloric acid, followed by

brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter and concentrate the organic phase under reduced pressure to yield the crude (3,4-
Dichlorophenyl)methanesulfonyl chloride.

The crude product can be further purified by recrystallization from a suitable solvent system,

such as petroleum ether or a mixture of hexanes and ethyl acetate.

The proposed synthetic workflow is depicted in the following diagram.

Proposed Synthesis of (3,4-Dichlorophenyl)methanesulfonyl chloride
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Products

(3,4-Dichlorophenyl)methanethiol
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Figure 2: Proposed synthetic workflow for (3,4-Dichlorophenyl)methanesulfonyl chloride.
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Applications in Research and Development
(3,4-Dichlorophenyl)methanesulfonyl chloride is a versatile reagent with significant

applications in the synthesis of biologically active molecules. Its primary utility lies in its ability

to act as an electrophile in reactions with nucleophiles, such as amines and alcohols, to form

sulfonamides and sulfonate esters, respectively.

Pharmaceutical Synthesis: This compound serves as a crucial intermediate in the

development of novel pharmaceutical agents. The sulfonamide moiety, which can be readily

introduced using this reagent, is a key functional group in a wide range of drugs, including

anti-inflammatory and analgesic agents.[2] Sulfonyl chlorides are frequently employed in

medicinal chemistry to react with heterocyclic amines, leading to the formation of complex

sulfonamides with potential therapeutic value.

Agrochemical Development: In the agrochemical industry, (3,4-
Dichlorophenyl)methanesulfonyl chloride is utilized in the formulation of herbicides and

fungicides.[2] The introduction of the (3,4-dichlorophenyl)methanesulfonyl group can

enhance the efficacy and selectivity of these crop protection agents.

Organic Synthesis and Mechanistic Studies: Researchers also employ this compound in

various experimental procedures to study reaction mechanisms and develop new synthetic

methodologies.[2] Its well-defined reactivity makes it a useful tool for exploring the scope and

limitations of various chemical transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to (3,4-
Dichlorophenyl)methanesulfonyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304182#3-4-dichlorophenyl-methanesulfonyl-
chloride-synonyms-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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